Cas no 2416243-67-7 ([1-Benzyl-2-(hydroxymethyl)azetidin-2-yl]methanol)

• Product Name: [1-Benzyl-2-(hydroxymethyl)azetidin-2-yl]methanol
• CAS No: 2416243-67-7
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5989003
• PubChem ID: 146155766
• Update Time: 2025-10-25

[1-Benzyl-2-(hydroxymethyl)azetidin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 2416243-67-7
• EN300-26667167
• [1-Benzyl-2-(hydroxymethyl)azetidin-2-yl]methanol

• Inchi： 1S/C12H17NO2/c14-9-12(10-15)6-7-13(12)8-11-4-2-1-3-5-11/h1-5,14-15H,6-10H2
• InChI Key： AMJJLEJVWSPDJJ-UHFFFAOYSA-N
• SMILES： OCC1(CO)CCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.7Ų

Additional information on [1-Benzyl-2-(hydroxymethyl)azetidin-2-yl]methanol

Introduction to [1-Benzyl-2-(hydroxymethyl)azetidin-2-yl]methanol (CAS No. 2416243-67-7)

[1-Benzyl-2-(hydroxymethyl)azetidin-2-yl]methanol, also known by its CAS number 2416243-67-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom. The presence of a benzyl group and a hydroxymethyl substituent on the azetidine ring introduces unique chemical properties and potential bioactivity. Recent studies have highlighted its role in drug design and its potential applications in therapeutic interventions.

The structural features of [1-Benzyl-2-(hydroxymethyl)azetidin-2-yl]methanol make it a valuable molecule for exploring stereochemical and conformational aspects in organic compounds. The azetidine ring, being a strained structure, often exhibits interesting reactivity and selectivity in various chemical reactions. The benzyl group attached at position 1 contributes to the molecule's aromatic character, while the hydroxymethyl group at position 2 introduces hydrophilic properties, making it a versatile compound for both synthetic and biological studies.

Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of CAS No. 2416243-67-7 with greater accuracy. Molecular docking studies have shown that this compound may interact with key biological targets, such as enzymes and receptors, suggesting its potential role in drug discovery. Additionally, synthetic methodologies have been optimized to improve the yield and purity of this compound, making it more accessible for large-scale applications.

The synthesis of [1-Benzyl-2-(hydroxymethyl)azetidin-2-yl]methanol typically involves multi-step reactions, including nucleophilic substitutions, reductions, and cyclizations. The use of advanced catalysts and reaction conditions has significantly enhanced the efficiency of these processes. For instance, recent reports have demonstrated the use of transition metal catalysts to facilitate the formation of the azetidine ring under mild conditions, reducing both time and cost.

In terms of applications, CAS No. 2416243-67-7 has shown promise in the development of bioactive molecules with anti-inflammatory and antioxidant properties. Preclinical studies have indicated that this compound may modulate cellular pathways involved in inflammation, making it a potential candidate for treating inflammatory diseases. Furthermore, its ability to scavenge free radicals suggests its role in protecting cells from oxidative stress.

The pharmacokinetic profile of [1-Benzyl-2-(hydroxymethyl)azetidin-2-yl]methanol has also been investigated in recent studies. Research indicates that this compound exhibits moderate absorption and distribution properties, with reasonable bioavailability when administered orally. However, further studies are required to fully understand its metabolism and excretion pathways.

In conclusion, [1-Benzyl-2-(hydroxymethyl)azetidin-2-yl]methanol (CAS No. 2416243-67-7) is a multifaceted compound with significant potential in various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and bioactivity studies, positions it as a valuable tool for researchers in academia and industry alike.